(4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol

• IUPAC Name: [4-[(2-chlorophenyl)methyl]-1-[[5-(methoxymethyl)furan-2-yl]methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C20H26ClNO3/c1-24-14-18-7-6-17(25-18)13-22-10-8-20(15-23,9-11-22)12-16-4-2-3-5-19(16)21/h2-7,23H,8-15H2,1H3
• InChI Key: AWOBQGGCGNTMMX-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(O1)CN2CCC(CC2)(CC3=CC=CC=C3Cl)CO
• Molecular Formula: C20H26ClNO3
• Molecular Weight: 363.9 g/mol

Description

(4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol is a compound with potential therapeutic properties. It is a synthetic compound that belongs to the class of piperidines.

Mechanism of Action

The mechanism of action of (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol involves the modulation of several neurotransmitters in the brain. It acts as a serotonin-norepinephrine-dopamine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This leads to the reduction of pain and inflammation and the improvement of mood.
Biochemical and Physiological Effects:
(4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines in the brain, which leads to the reduction of inflammation and pain. It also increases the levels of neurotrophic factors, which promote the growth and survival of neurons in the brain. This leads to the improvement of mood and the reduction of anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol in lab experiments include its potential therapeutic properties, its synthetic nature, and its ability to modulate several neurotransmitters in the brain. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol. These include the development of more efficient synthesis methods, the determination of its safety and efficacy in clinical trials, and the exploration of its potential use in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol is a synthetic compound with potential therapeutic properties. It has been studied for its anti-inflammatory, analgesic, and antidepressant effects and its potential use in the treatment of neuropathic pain, anxiety, and depression. Further studies are needed to determine its safety and efficacy in clinical trials and its potential use in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol involves a multi-step reaction. The starting material is 2-chlorobenzyl chloride, which undergoes a reaction with 5-(methoxymethyl)-2-furfural in the presence of a base to form the intermediate product. This intermediate product then undergoes a reaction with piperidine and is reduced to the final product (4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol.

Scientific Research Applications

(4-(2-chlorobenzyl)-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinyl)methanol has been studied for its potential therapeutic properties. It has been found to have anti-inflammatory, analgesic, and antidepressant effects. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.